![molecular formula C23H29NO5S B2368964 Ethyl 4-(4-methoxyphenyl)sulfonyl-1-[(4-methylphenyl)methyl]piperidine-4-carboxylate CAS No. 212770-64-4](/img/structure/B2368964.png)
Ethyl 4-(4-methoxyphenyl)sulfonyl-1-[(4-methylphenyl)methyl]piperidine-4-carboxylate
Overview
Description
The compound is a derivative of piperidine, which is a common structure in many pharmaceuticals. The presence of the methoxyphenyl and methylphenyl groups suggests that this compound could have interesting biological activities .
Molecular Structure Analysis
The molecular structure of this compound would likely show the piperidine ring at the center, with the methoxyphenyl, methylphenyl, and carboxylate groups attached at various positions. The sulfonyl group would likely be attached to the piperidine ring .Scientific Research Applications
Synthesis and Anticancer Potential
Ethyl 4-(4-methoxyphenyl)sulfonyl-1-[(4-methylphenyl)methyl]piperidine-4-carboxylate has been utilized in the synthesis of propanamide derivatives bearing 4-piperidinyl-1,3,4-oxadiazole, which showed promising results as anticancer agents. The compounds synthesized demonstrated strong anticancer potential, with some showing lower IC 50 values, indicating their effectiveness relative to the reference drug, doxorubicin. Further in vivo studies are suggested to fully ascertain their therapeutic usefulness (Rehman et al., 2018).
Structural Analysis and Chemical Properties
The chemical structure and crystal properties of ethyl 4-(4-methoxyphenyl)sulfonyl-1-[(4-methylphenyl)methyl]piperidine-4-carboxylate have been extensively studied. Two analogues of this compound have been analyzed, revealing different crystal packings and prompting a polymorph risk assessment to study interactions. This analysis contributes to the understanding of the compound’s chemical and physical properties and potential applications (Mambourg et al., 2021).
Antibacterial Activity
Derivatives of ethyl 4-(4-methoxyphenyl)sulfonyl-1-[(4-methylphenyl)methyl]piperidine-4-carboxylate have been synthesized and screened for antibacterial activity. The results indicated that the compounds have moderate inhibitory activity against various bacterial strains, with specific compounds exhibiting notable effectiveness against certain strains. This suggests potential applications in developing new antibacterial agents (Iqbal et al., 2017).
Acetylcholinesterase and Butyrylcholinesterase Inhibition
Compounds derived from ethyl 4-(4-methoxyphenyl)sulfonyl-1-[(4-methylphenyl)methyl]piperidine-4-carboxylate have been synthesized and screened for their inhibitory activity against acetylcholinesterase (AChE) and butyrylcholinesterase (BChE). These compounds were found to be potential inhibitors, indicating their prospective use in treating diseases related to cholinesterase activity, such as Alzheimer's disease (Khalid et al., 2014).
Future Directions
properties
IUPAC Name |
ethyl 4-(4-methoxyphenyl)sulfonyl-1-[(4-methylphenyl)methyl]piperidine-4-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H29NO5S/c1-4-29-22(25)23(30(26,27)21-11-9-20(28-3)10-12-21)13-15-24(16-14-23)17-19-7-5-18(2)6-8-19/h5-12H,4,13-17H2,1-3H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QXGVVHCUURXJMC-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1(CCN(CC1)CC2=CC=C(C=C2)C)S(=O)(=O)C3=CC=C(C=C3)OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H29NO5S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
431.5 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1-[3-(1-Aminoethyl)-1H-1,2,4-triazol-5-yl]ethanol;hydrochloride](/img/structure/B2368884.png)
![2-amino-6-(1,3-benzodioxol-5-ylmethyl)-4-(4-hydroxyphenyl)-7-methyl-5-oxo-5,6-dihydro-4H-pyrano[3,2-c]pyridine-3-carbonitrile](/img/structure/B2368889.png)
![N-[4-[(6-Bromo-3-methyl-4-oxoquinazolin-2-yl)amino]cyclohexyl]-4-methylbenzamide](/img/structure/B2368893.png)
![(E)-N-(4-fluorobenzo[d]thiazol-2-yl)-3-(3-nitrophenyl)-N-(pyridin-3-ylmethyl)acrylamide](/img/structure/B2368896.png)
![N-(3,4-dimethoxyphenyl)-2-[7-(4-methylphenyl)-4-oxothieno[3,2-d]pyrimidin-3(4H)-yl]acetamide](/img/structure/B2368898.png)
![Methyl (E)-4-[2-(7-methylimidazo[1,2-a]pyridin-2-yl)morpholin-4-yl]-4-oxobut-2-enoate](/img/structure/B2368902.png)
